AEG 40730 dihydrochloride
Description
IAP antagonist; binds to the BIR3 domain of cIAP1, cIAP2 and XIAP with nanomolar affinity. Reduces cIAP1, cIAP2 and XIAP protein levels in human breast cancer MDA-MB-231 cells. Induces apoptosis in combination with TNF, and potentiates TRAIL-mediated apoptosis in human colorectal carcinoma HCT 116 cells. Cell permeable.
Scientific Research Applications
Astrocyte Elevated Gene-1 (AEG-1) in Cancer Research
AEG-40730 dihydrochloride's relevance is closely tied to its association with Astrocyte Elevated Gene-1 (AEG-1), an oncoprotein involved in cancer development and progression. Studies have shown that AEG-1 interacts with certain proteins to enhance tumor aggressiveness. For instance, AEG-1 promotes c-Jun transcriptional activity by interacting with the c-Jun/p300 complex, inducing acetylation, and binding to the promoters of c-Jun downstream target genes. This interaction results in more aggressive malignant phenotypes in gliomas, characterized by increased proliferation and angiogenesis (Liu et al., 2016). Additionally, AEG-1's role as a prognostic marker for breast cancer progression and patient survival has been highlighted. Its expression levels correlate significantly with clinical staging, tumor classification, node classification, and metastasis classification in breast cancer, suggesting its potential as a target for cancer therapy (Li et al., 2008).
AEG-1 in NF-κB Activation and Tumor Progression
Further research has revealed that AEG-1 activates the nuclear factor κB (NF-κB) pathway, a key player in tumor progression and metastasis. This process involves degradation of IκBα and nuclear translocation of p65, resulting in induction of NF-κB downstream genes. This activation by AEG-1 is suggested to contribute to the neoplastic phenotype, emphasizing its importance in cancer research (Emdad et al., 2006).
AEG-1 and its Broader Implications
Beyond its direct association with tumor development, AEG-1 has been identified as a significant molecule in various research areas. Its elevation in diverse cancers correlates with advanced stages and poor survival, indicating its potential as a therapeutic target. Moreover, AEG-1's multifaceted roles in processes like proliferation, invasion, metastasis, and gene expression further underline its significance in scientific research (Sarkar et al., 2009).
properties
Product Name |
AEG 40730 dihydrochloride |
|---|---|
Molecular Formula |
C52H68F6N8O8.2HCl |
Molecular Weight |
1120.06 |
synonyms |
222,Trifluoro-N-[[(2S)-1-(N-methyl-L-analyl-L-threonyl)-2-pyrrolidinyl]methyl]-N-(2-phenylethyl)acetamide, diethyl ether with 2,4-hexadiyne-1.6-diol dihydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
